Cas no 14744-79-7 (Thiophene, 2-ethyl-5-(ethylthio)-)

• Product Name: Thiophene, 2-ethyl-5-(ethylthio)-
• CAS No: 14744-79-7
• MF: C₈H₁₂S₂
• MW: 172.310879707336
• CID: 2778319
• Update Time: 2023-08-07

Thiophene, 2-ethyl-5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-ethyl-5-(ethylthio)-
• ethyl 5-ethyl-2-thienyl sulfide
• 2-Ethyl-5-(ethylsulfanyl)thiophene

• Inchi： 1S/C8H12S2/c1-3-7-5-6-8(10-7)9-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： WJAKCFYEAJXITQ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC)SCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• XLogP3: 3.6
• Topological Polar Surface Area: 53.5